Cas no 80971-59-1 (alpha-D-fructofuranose 2-butyl ether)

Alpha-D-fructofuranose 2-butyl ether is a specialized carbohydrate derivative with applications in organic synthesis and pharmaceutical research. Its unique ether linkage enhances solubility and stability, making it valuable for glycosylation studies and prodrug development. The butyl group introduces lipophilicity, facilitating membrane permeability and broadening its utility in bioactive compound design.
alpha-D-fructofuranose 2-butyl ether structure
80971-59-1 structure
Product name:alpha-D-fructofuranose 2-butyl ether
CAS No:80971-59-1
MF:C6H12O6.C8H18O
MW:310.3838
CID:1998413
PubChem ID:13386214

alpha-D-fructofuranose 2-butyl ether Chemical and Physical Properties

Names and Identifiers

    • alpha-D-fructofuranose 2-butyl ether
    • butyl alpha-D-fructofuranoside
    • n-butyl alpha-D-fructofuranoside
    • n-butyl-alpha-D-fructofuranoside
    • SCHEMBL11033700
    • (2S,3S,4S,5R)-2-butoxy-2,5-bis(hydroxymethyl)oxolane-3,4-diol
    • 80971-59-1
    • n-Butyl
    • CS-0898529
    • (2S,3S,4S,5R)-2-Butoxy-2,5-bis(hydroxymethyl)tetrahydrofuran-3,4-diol
    • A-D-fructofuranoside
    • HY-N12344
    • Inchi: InChI=1S/C10H20O6/c1-2-3-4-15-10(6-12)9(14)8(13)7(5-11)16-10/h7-9,11-14H,2-6H2,1H3
    • InChI Key: XRGRZXPJJVQDJO-UHFFFAOYSA-N
    • SMILES: CCCCOC1(CO)OC(CO)C(O)C1O

Computed Properties

  • Exact Mass: 236.12598835g/mol
  • Monoisotopic Mass: 236.12598835g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 99.4Ų
  • XLogP3: -0.5

alpha-D-fructofuranose 2-butyl ether Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Ambeed
A2308589-5mg
(2S,3S,4S,5R)-2-Butoxy-2,5-bis(hydroxymethyl)tetrahydrofuran-3,4-diol
80971-59-1 98%
5mg
$245.0 2025-02-27

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Amadis Chemical Company Limited
(CAS:80971-59-1)alpha-D-fructofuranose 2-butyl ether
A1241807
Purity:99%
Quantity:5mg
Price ($):220